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Propynal
Abstract

This technical guide provides an in-depth overview of the core physical properties of 2-
Propynal (CAS No. 624-67-9), also known as propiolaldehyde or propargylaldehyde. As the
simplest chemical compound containing both alkyne and aldehyde functional groups, 2-
Propynal is a highly reactive and versatile building block in organic synthesis. A thorough
understanding of its physical characteristics, such as boiling point and density, is critical for its
safe handling, application in experimental design, and process scale-up. This document
presents verified quantitative data, details the experimental methodologies for determining
these properties, and includes a logical workflow for the physical characterization of volatile
aldehydes.

Core Physical Properties of 2-Propynal

2-Propynal is a colorless to light yellow liquid at room temperature, recognized for its high
reactivity and tendency to polymerize.[1][2] The following table summarizes its key physical
properties, providing a baseline for laboratory and industrial applications.
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Physical Property Value Units Conditions
Boiling Point 58.85 - 60 °C 760 mmHg
Density 0.913 - 0.9152 g/cm3 25°C

Data sourced from multiple chemical property databases.[1][2][3][4]

Experimental Protocols for Property Determination

Precise determination of the physical properties of a volatile and reactive compound like 2-
Propynal requires specific and carefully executed experimental protocols. While dedicated
published methods for 2-Propynal are scarce, the following sections detail standard, validated
methodologies widely accepted for volatile organic liquids.

Determination of Boiling Point: Micro-Capillary Method
(Thiele Tube)

This method is ideal for determining the boiling point of small quantities of a liquid, which is
advantageous given the reactive nature of 2-Propynal.[5][6] The principle relies on matching
the vapor pressure of the liquid with the external atmospheric pressure.[6]

Materials and Apparatus:

Thiele tube

» High-boiling point mineral oil or silicone oil

o Thermometer (calibrated, appropriate range)
o Small-diameter test tube (e.g., Durham tube)
o Capillary tube (sealed at one end)

» Rubber band or wire for attachment

e Heating source (Bunsen burner or heating mantle)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://keetonchemistry.weebly.com/uploads/3/0/8/8/30880167/determination_of_molar_mass_by_vapor_density.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_on_the_Synthesis_of_2_Phenylbutanal_from_Benzaldehyde_and_Propanal.pdf
https://www.chemicalbook.com/synthesis/propynal.htm
https://sites.middlebury.edu/chem103lab/2018/01/11/identification-of-an-unknown-gas/
https://www.benchchem.com/product/b127286?utm_src=pdf-body
https://www.benchchem.com/product/b127286?utm_src=pdf-body
https://www.benchchem.com/product/b127286?utm_src=pdf-body
https://www.benchchem.com/product/b127286?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sample of 2-Propynal

Procedure:

Sample Preparation: A few drops of 2-Propynal are placed into the small-diameter test tube.

Capillary Insertion: The capillary tube, with its open end facing down, is placed inside the test
tube containing the sample.[7]

Apparatus Assembly: The test tube is attached to the thermometer using a rubber band,
ensuring the sample is level with the thermometer's bulb. This assembly is then clamped
securely within a Thiele tube filled with mineral oil, making sure the rubber band is above the
oil level to prevent degradation.[8]

Heating: The side arm of the Thiele tube is gently heated. The design of the tube ensures
uniform heat distribution via convection currents in the 0il.[8]

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles.[5] Upon reaching the boiling point, the vapor pressure of the 2-
Propynal will rapidly increase, resulting in a continuous and vigorous stream of bubbles from
the capillary tube's opening.

Boiling Point Reading: The heating source is removed at the onset of this continuous bubble
stream. The apparatus is allowed to cool slowly. The boiling point is the temperature at which
the bubble stream ceases and the liquid is just drawn back into the capillary tube.[6] This
indicates that the vapor pressure of the sample is equal to the atmospheric pressure.

Barometric Pressure: The ambient atmospheric pressure should be recorded, as boiling
point is pressure-dependent.

Determination of Density: Volumetric Flask Method

The density of a liquid can be accurately determined by measuring the mass of a precisely

known volume. This method is straightforward and requires standard laboratory equipment.[4]

Materials and Apparatus:

Volumetric flask (e.g., 10 mL or 25 mL, Class A) with stopper
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Analytical balance (readable to at least 0.001 g)
Constant temperature water bath

Thermometer

Pasteur pipette

Sample of 2-Propynal

Procedure:

Mass of Empty Flask: The clean, dry volumetric flask and its stopper are weighed precisely
on the analytical balance. This mass is recorded as ma.

Sample Filling: The flask is filled with 2-Propynal up to the calibration mark. A Pasteur
pipette is used to add the final amount dropwise to ensure the bottom of the meniscus aligns
perfectly with the mark. The flask is then securely stoppered.

Temperature Equilibration: The filled flask is placed in a constant temperature water bath
(e.g., set to 25.0 °C) for a sufficient time (e.g., 20 minutes) to ensure the liquid reaches
thermal equilibrium. The volume of the flask may need to be readjusted if the temperature
changes significantly.

Mass of Filled Flask: The flask is removed from the bath, and its exterior is carefully and
completely dried. The filled, stoppered flask is then weighed on the same analytical balance.
This mass is recorded as mo.

Density Calculation: The density (p) is calculated using the formula:
p=(mz2-m)/V

Where:

o ma is the mass of the empty flask.

o mz is the mass of the flask filled with the liquid.
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o Vs the calibrated volume of the volumetric flask at the measurement temperature.

Logical Workflow for Physical Characterization

The process of determining the physical properties of a volatile compound like 2-Propynal
involves a logical sequence of steps, from sample acquisition and purification to data analysis
and documentation. The following diagram illustrates this workflow.

Phase 1: Preparation

Sample Acquisition
(e.g., Synthesis or Purchase)

Purification
(e.g., Distillation)

Aliguoting Aliquoting
Y
Boiling Point Measurement Density Measurement
(Micro-Capillary Method) (Volumetric Method)

Phase 3: Analysis & Documentation

Data Collation & Analysis

Technical Documentation
(e.g., Whitepaper, Lab Notebook)
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Caption: Workflow for the physical characterization of 2-Propynal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. keetonchemistry.weebly.com [keetonchemistry.weebly.com]
e 2. benchchem.com [benchchem.com]
o 3. PROPYNAL synthesis - chemicalbook [chemicalbook.com]

e 4. Identification of an unknown volatile liquid | General Chemistry Lab News
[sites.middlebury.edu]

o 5. chem.libretexts.org [chem.libretexts.org]
e 6. jove.com [jove.com]

e 7. byjus.com [byjus.com]

e 8. uomus.edu.ig [uomus.edu.iq]

« To cite this document: BenchChem. [Physical properties of 2-Propynal (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127286#physical-properties-of-2-propynal-boiling-
point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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